Cas no 89677-75-8 (Benzamide, 2-iodo-4-nitro-)

• Product Name: Benzamide, 2-iodo-4-nitro-
• CAS No: 89677-75-8
• MF: C₇H₅IN₂O₃
• MW: 292.030673742294
• CID: 592533
• PubChem ID: 10779960
• Update Time: 2025-09-21

Benzamide, 2-iodo-4-nitro- Chemical and Physical Properties

Names and Identifiers

• Benzamide, 2-iodo-4-nitro-
• 2-iodo-4-nitrobenzamide
• SCHEMBL7422406
• G10478
• Z997948492
• 89677-75-8
• SY349414
• DTXSID60444840
• MFCD13192770
• AKOS030577305

• Inchi： 1S/C7H5IN2O3/c8-6-3-4(10(12)13)1-2-5(6)7(9)11/h1-3H,(H2,9,11)
• InChI Key： BOMXOXFDGNETOP-UHFFFAOYSA-N
• SMILES： IC1C=C(C=CC=1C(N)=O)[N+](=O)[O-]

Computed Properties

• Exact Mass: 291.93449g/mol
• Monoisotopic Mass: 291.93449g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 88.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on Benzamide, 2-iodo-4-nitro-

Benzamide, 2-Iodo-4-Nitro: A Comprehensive Overview

Benzamide, 2-Iodo-4-Nitro, also known by its CAS number 89677-75-8, is a compound of significant interest in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which includes a benzamide backbone substituted with an iodo group at the 2-position and a nitro group at the 4-position. These substituents impart distinctive chemical properties, making it a valuable molecule for various applications.

The synthesis of Benzamide, 2-Iodo-4-Nitro typically involves multi-step organic reactions. Recent advancements in synthetic methodologies have enabled more efficient and selective routes to this compound. For instance, researchers have explored the use of transition metal catalysts to facilitate coupling reactions, which are crucial for introducing the iodo and nitro groups onto the aromatic ring. These methods not only enhance the yield but also improve the purity of the final product, making it more suitable for downstream applications.

In terms of chemical properties, Benzamide, 2-Iodo-4-Nitro exhibits high thermal stability and moderate solubility in common organic solvents. The presence of the nitro group significantly increases the compound's electron-withdrawing effects, which influence its reactivity in various chemical transformations. This makes it a versatile building block in organic synthesis, particularly in the construction of complex molecules with specific functional groups.

Recent studies have highlighted the potential of Benzamide, 2-Iodo-4-Nitro in drug discovery. Its ability to act as a precursor for bioactive compounds has been extensively explored. For example, researchers have utilized this compound as an intermediate in the synthesis of novel kinase inhibitors, which show promise in anticancer therapy. The substitution pattern on the benzene ring allows for fine-tuning of pharmacokinetic properties, such as bioavailability and metabolic stability.

Beyond pharmaceutical applications, Benzamide, 2-Iodo-4-Nitro has found utility in materials science. Its use as a monomer in polymer synthesis has been reported, where it contributes to the formation of advanced materials with tailored electronic properties. The nitro group's electron-withdrawing nature enhances conjugation within the polymer backbone, leading to improved charge transport characteristics. This makes it a candidate for applications in organic electronics and optoelectronic devices.

The environmental impact of synthesizing and using Benzamide, 2-Iodo-4-Nitro has also been a topic of recent research. Efforts are being made to develop greener synthetic routes that minimize waste and reduce energy consumption. For instance, catalytic processes using renewable resources or biodegradable catalysts are being explored to make its production more sustainable.

In conclusion, Benzamide, 2-Iodo-4-Nitro (CAS No: 89677-75-8) is a multifaceted compound with diverse applications across various scientific disciplines. Its unique structure and chemical properties make it an invaluable tool in organic synthesis, drug discovery, and materials science. As research continues to uncover new possibilities for this compound, its role in advancing scientific and technological frontiers is expected to grow significantly.